Cas no 1519-23-9 (2-Methylbutanoic anhydride)

2-Methylbutanoic anhydride structure
2-Methylbutanoic anhydride structure
Product Name:2-Methylbutanoic anhydride
CAS No:1519-23-9
MF:C10H18O3
MW:186.248123645782
CID:166127
PubChem ID:102642
Update Time:2025-04-19

2-Methylbutanoic anhydride Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-methyl-, 1,1'-anhydride
    • 2-METHYLBUTANOIC ANHYDRIDE
    • 2-methylbutanoyl 2-methylbutanoate
    • (+/-)-2-methylbutyric anhydride
    • (+-)-Methylaethylacetanhydrid
    • (+-)-methylethylacetic acid anhydride
    • 2-Methylbuttersaeureanhydrid
    • EINECS 216-181-6
    • isovaleric anhydride
    • 2-methylbutyric anhydride
    • Bis(2-methylbutyric)anhydride
    • Bis(2-methylbutanoic acid)anhydride
    • 2-methylbutyric acid 2-methylbutanoyl ester
    • 2-METHYLBUTANOICANHYDRIDE
    • 1519-23-9
    • Butanoic acid, 2-methyl-, 1,1'-anhydride
    • WRTPVONNQPWNRH-UHFFFAOYSA-N
    • NS00045158
    • S6T99EY2F2
    • Butanoic acid, 2-methyl-, anhydride
    • SCHEMBL248665
    • FS-4752
    • FT-0773344
    • AKOS006228270
    • DTXSID70934363
    • CS-0337113
    • 2-Methylbutanoic anhydride
    • MDL： MFCD01074919
    • Inchi： 1S/C10H18O3/c1-5-7(3)9(11)13-10(12)8(4)6-2/h7-8H,5-6H2,1-4H3
    • InChI Key： WRTPVONNQPWNRH-UHFFFAOYSA-N
    • SMILES： O(C(C(C)CC)=O)C(C(C)CC)=O

Computed Properties

  • Exact Mass: 186.12600
  • Monoisotopic Mass: 186.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4A^2
  • XLogP3: 2.7

Experimental Properties

  • Density: 0.955
  • Boiling Point: 259.5°Cat760mmHg
  • Flash Point: 90°C
  • Refractive Index: 1.427
  • PSA: 43.37000
  • LogP: 2.14840

2-Methylbutanoic anhydride Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

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